![molecular formula C19H19FN4O2S B2940409 N-(2-fluorobenzyl)-1-{4-[(2-methylbenzoyl)amino]phenyl}-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 1112298-23-3](/img/structure/B2940409.png)
N-(2-fluorobenzyl)-1-{4-[(2-methylbenzoyl)amino]phenyl}-2-oxo-1,2-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-fluorobenzyl)-1-{4-[(2-methylbenzoyl)amino]phenyl}-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H19FN4O2S and its molecular weight is 386.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Structure and Interaction
Compounds with structural similarities to N-(2-fluorobenzyl)-1-{4-[(2-methylbenzoyl)amino]phenyl}-2-oxo-1,2-dihydropyridine-3-carboxamide have been examined for their molecular structure and interaction characteristics. For instance, the hydrated title compound recognized as the first HIV integrase inhibitor shows specific dihedral angles and intramolecular hydrogen bonds that contribute to its efficacy (Yamuna et al., 2013). Such structural insights are crucial for understanding the interaction mechanisms of similar compounds with biological targets.
Drug Discovery and Metabolic Studies
In drug discovery, the application of 19F-nuclear magnetic resonance (NMR) spectroscopy has been significant in supporting the development of potent HIV integrase inhibitors. This technique aided in understanding the metabolic fate and excretion balance of early lead compounds, highlighting the importance of fluorinated compounds in medicinal chemistry and pharmacokinetics (Monteagudo et al., 2007).
Synthesis and Derivative Studies
Research on fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines has demonstrated the synthesis of amides and substituted dihydropyrazolo-[3,4-d]pyrimidines, highlighting methods that could be applicable to the synthesis and derivative exploration of this compound (Eleev et al., 2015). These studies contribute to the broader understanding of synthesizing and modifying complex organic compounds for enhanced biological activity.
Antimicrobial and Antitumor Activities
The development of novel compounds for antimicrobial and antitumor applications is another area of research. Compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid have shown moderate to good activities against various bacterial and fungal strains, indicating the potential antimicrobial applications of similarly structured compounds (Jadhav et al., 2017). Furthermore, fluorinated 2-(4-aminophenyl)benzothiazoles have exhibited potent cytotoxicity in vitro, suggesting the relevance of fluorine substitutions in developing antitumor agents (Hutchinson et al., 2001).
Mechanism of Action
Target of action
Compounds with similar structures often target enzymes or receptors in the body. For example, indole derivatives are known to bind with high affinity to multiple receptors .
Mode of action
The interaction between the compound and its target often involves the formation of a complex, which can inhibit or activate the target’s function .
Biochemical pathways
The affected pathways depend on the specific targets of the compound. For instance, indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .
Properties
IUPAC Name |
N-cyclohexyl-2-[3-(4-fluorophenyl)-7-oxo-[1,2]thiazolo[4,5-d]pyrimidin-6-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN4O2S/c20-13-8-6-12(7-9-13)16-17-18(27-23-16)19(26)24(11-21-17)10-15(25)22-14-4-2-1-3-5-14/h6-9,11,14H,1-5,10H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBEJTSQQJNPGMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CN2C=NC3=C(C2=O)SN=C3C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.